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Compound of Interest

Compound Name: 2,6-Di-tert-butyl-P-benzoquinone

Cat. No.: B114747

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Di-tert-butyl-p-benzoquinone, a sterically hindered derivative of p-benzoquinone, is a
compound of significant interest across multiple scientific disciplines, including organic
synthesis, materials science, and pharmacology. Its unique chemical structure, characterized
by bulky tert-butyl groups flanking a reactive quinone core, imparts notable stability and specific
reactivity. This technical guide provides a comprehensive overview of its chemical and physical
properties, detailed experimental protocols for its synthesis and characterization, and an
exploration of its biological activities and associated signaling pathways. The information is
intended to serve as a foundational resource for professionals engaged in research and
development involving this versatile molecule.

Chemical and Physical Properties

2,6-Di-tert-butyl-p-benzoquinone, also known as 2,6-Di-tert-butyl-1,4-benzoquinone, is a
yellow to orange crystalline solid.[1][2] The presence of the bulky tert-butyl groups at the 2 and
6 positions enhances its stability compared to the parent p-benzoquinone.[3]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference
CAS Number 719-22-2 [21[4]1[5][6]
Molecular Formula C14H2002 [1112]14]

Linear Formula

[(CH3)3C]2CeH2(=0)2

[5117]

Molecular Weight 220.31 g/mol [1112114115]
2,6-di-tert-butylcyclohexa-2,5-

IUPAC Name _ _ [11[4]
diene-1,4-dione
1S/C14H2002/c1-13(2,3)10-7-

9(15)8-

InChl [11[8]
11(12(10)16)14(4,5)6/h7-8H,1-
6H3
RDQSIADLBQFVMY-

InChlKey [1][8]
UHFFFAOYSA-N
CC(C)

SMILES (C)C1=CC(=0)C=C(C1=0)C(C [1]7]

)(C)C

Table 2: Physical and Spectroscopic Properties
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Property Value Reference

Light yellow to yellow to
Appearance [1][2]
orange powder/crystals

Melting Point 65-67 °C (11061071
Purity >98.0% (GC)

1H NMR Spectrum available [819]
3C NMR Spectrum available [10]
Mass Spectrum (GC) Spectrum available [11]

IR Spectrum Spectrum available [41[12]
UV Spectrum Data available [4]
Raman Spectrum Spectrum available [4][10]

Experimental Protocols

The primary route for synthesizing 2,6-Di-tert-butyl-p-benzoquinone is the oxidation of 2,6-di-
tert-butylphenol.[3][13] Various oxidizing agents and catalytic systems can be employed to
achieve this transformation.

Synthesis via Salcomine-Catalyzed Oxidation

This method utilizes a cobalt(ll) salen complex (salcomine) as a catalyst for the selective
oxygenation of 2,6-di-tert-butylphenol using molecular oxygen.[3][13] This procedure is
advantageous due to its high yield and the use of an environmentally benign oxidant.[3]

Materials:
o 2,6-Di-tert-butylphenol (0.200 mole, 41.2 g)
e N,N-dimethylformamide (DMF) (75 ml)

o Salcomine (bis(salicylidene)ethylenediiminocobalt(ll)) (0.0075 mole, 2.5 g)
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Oxygen gas

Crushed ice

4 N Hydrochloric acid

1 N Hydrochloric acid

Ethanol

Procedure:

A 200-ml, three-necked flask is equipped with a mechanical stirrer, a thermometer, and a
gas-inlet tube.

The flask is charged with 2,6-di-tert-butylphenol dissolved in N,N-dimethylformamide and
salcomine.[13]

With continuous stirring, oxygen is introduced at a rate that maintains the reaction
temperature below 50°C.[13]

The reaction is continued for 4 hours, after which the temperature is expected to drop to
approximately 25°C.[13]

The reaction mixture is then poured onto 500 g of crushed ice containing 15 ml of 4 N
hydrochloric acid, leading to the formation of a yellow-brown precipitate.[13]

The precipitate is collected by suction filtration and washed sequentially with three 50-ml
portions of 1 N hydrochloric acid, three 100-ml portions of water, and two 25-ml portions of
cold ethanol.[13]

The crude product is dried under reduced pressure at 50°C for 3 hours.[13]

Recrystallization from ethanol yields pure 2,6-di-tert-butyl-p-benzoquinone (yield: ~83%).
[13]

Synthesis via Hydrogen Peroxide Oxidation
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This method employs hydrogen peroxide as the oxidizing agent, often in the presence of a
catalyst.[3][14]

Materials:

2,6-Di-tert-butylphenol

35% aqueous solution of hydrogen peroxide

Acetonitrile (CH3CN)

Titanosilicate catalyst (e.g., mesoporous amorphous titanosilicate with Si/Ti molar ratio of 20-
80)

Procedure (General Outline):

The reaction is carried out in acetonitrile with an initial 2,6-di-tert-butylphenol concentration
of 0.1-0.4 mol/l.[14]

e The molar ratio of phenol to H20:2 is maintained at 1:2 to 1:4.[14]

o The titanosilicate catalyst is added in an amount of 2.5-10 wt% based on the reaction mass.
[14]

e The reaction is conducted at a temperature of 25-60°C for a duration of 0.5-2 hours.[14]

o This method is reported to produce the target compound with high selectivity and yield.[14]

Biological Activity and Signaling Pathways

2,6-Di-tert-butyl-p-benzoquinone exhibits a range of biological activities, stemming from its
redox properties and its role as a metabolite.

Antioxidant and Radical Scavenging Activity

The compound is recognized for its antioxidant properties, enabling it to scavenge free radicals
and mitigate oxidative stress.[3] This characteristic is leveraged in its use as a stabilizer in
plastics and polymers to prevent degradation.[2][3] It has also been studied for its potential to

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.smolecule.com/products/s597518
https://patents.google.com/patent/RU2654477C2/en
https://patents.google.com/patent/RU2654477C2/en
https://patents.google.com/patent/RU2654477C2/en
https://patents.google.com/patent/RU2654477C2/en
https://patents.google.com/patent/RU2654477C2/en
https://patents.google.com/patent/RU2654477C2/en
https://www.benchchem.com/product/b114747?utm_src=pdf-body
https://www.smolecule.com/products/s597518
https://www.chemimpex.com/products/37189
https://www.smolecule.com/products/s597518
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

enhance the elimination of micropollutants from wastewater through its antioxidant action.[3]
[15]

Metabolic Significance

2,6-Di-tert-butyl-p-benzoquinone is a known metabolite of butylated hydroxytoluene (BHT), a
widely used synthetic antioxidant in food and other products.[3][4][16] The formation of this
quinone is a key step in the metabolic pathway of BHT in vivo. Understanding this metabolic
conversion is crucial for assessing the toxicology and biological effects of BHT.[4][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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